5,6-Dimethoxy-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 5,6-dimethoxy-1,2,3,4-tetrahydroquinoline
• InChI: InChI=1S/C11H15NO2/c1-13-10-6-5-9-8(11(10)14-2)4-3-7-12-9/h5-6,12H,3-4,7H2,1-2H3
• InChI Key: KZNZAWNBOBFTTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)NCCC2)OC
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

5,6-Dimethoxy-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Alkaloids and Pharmaceuticals :

  • It serves as a starting material for the synthesis of various alkaloids, including benzylisoquinolines and tetrahydroprotoberberines, through processes like asymmetric transfer hydrogenation and Ullmann diaryl ether syntheses (Blank & Opatz, 2011).
  • It has applications in the synthesis of new 1-aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives that exhibit anticonvulsant effects in animal models of epilepsy (Gitto et al., 2010).

• Pharmacological Applications :

  • Some derivatives of 5,6-Dimethoxy-1,2,3,4-tetrahydroquinoline have been studied for their analgesic and anti-inflammatory properties, with significant potential for medical use as non-narcotic analgesics (Rakhmanova et al., 2022).
  • These derivatives also exhibit potential for use in cancer therapy, with antiproliferative properties in models of hepatocellular carcinoma and colon carcinogenesis (Kumar et al., 2017), (Mishra et al., 2018).

• Chemical and Structural Studies :

  • The compound is used in chemical studies, such as the exploration of weak interactions in crystal structures, which provides insights into molecular conformations and crystal packing (Choudhury et al., 2003).
  • It is involved in the synthesis of spirooxindole derivatives and polycyclic compounds, contributing to the understanding of complex chemical reactions and synthesis pathways (Saito et al., 2021).